Cas no 2456414-49-4 (Piperazine, 1-(phenylmethyl)-3-[2-(trifluoromethyl)phenyl]-)

• Product Name: Piperazine, 1-(phenylmethyl)-3-[2-(trifluoromethyl)phenyl]-
• CAS No: 2456414-49-4
• MF: C₁₈H₁₉F₃N₂
• MW: 320.352074861526
• CID: 5165241
• PubChem ID: 168439872
• Update Time: 2026-03-04

Piperazine, 1-(phenylmethyl)-3-[2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(phenylmethyl)-3-[2-(trifluoromethyl)phenyl]-
• 2456414-49-4
• 1-Benzyl-3-(2-(trifluoromethyl)phenyl)piperazine
• 1-BenZyl-3-[2-(trifluoromethyl)phenyl]piperaZine

• Inchi： 1S/C18H19F3N2/c19-18(20,21)16-9-5-4-8-15(16)17-13-23(11-10-22-17)12-14-6-2-1-3-7-14/h1-9,17,22H,10-13H2
• InChI Key： AHXWQJPOVRDZLP-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCNC(C2=CC=CC=C2C(F)(F)F)C1

Computed Properties

• Exact Mass: 320.15003310g/mol
• Monoisotopic Mass: 320.15003310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 15.3Ų

Additional information on Piperazine, 1-(phenylmethyl)-3-[2-(trifluoromethyl)phenyl]-

Piperazine, 1-(phenylmethyl)-3-[2-(trifluoromethyl)phenyl]-

The compound Piperazine, 1-(phenylmethyl)-3-[2-(trifluoromethyl)phenyl]- (CAS No. 2456414-49-4) is a highly specialized organic molecule belonging to the piperazine class of heterocyclic compounds. Piperazines are widely recognized in the field of medicinal chemistry due to their structural versatility and potential for bioactivity. This particular compound has garnered significant attention in recent years due to its unique substitution pattern and promising pharmacological properties.

Structural Insights and Synthesis

The molecule features a piperazine ring system, which is a six-membered ring containing two nitrogen atoms at positions 1 and 4. The substituents at positions 1 and 3 are critical to its functionality. At position 1, the molecule bears a phenylmethyl group, while position 3 is substituted with a trifluoromethylphenyl group. This combination of substituents imparts unique electronic and steric properties to the molecule, making it an intriguing candidate for various applications.

The synthesis of Piperazine, 1-(phenylmethyl)-3-[2-(trifluoromethyl)phenyl]- involves a multi-step process that typically begins with the preparation of the piperazine core. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of such complex molecules, ensuring high yields and purity. The use of microwave-assisted synthesis and catalytic cross-coupling reactions has significantly streamlined the production process, making this compound more accessible for research purposes.

Pharmacological Activity and Applications

Research into the pharmacological activity of Piperazine, 1-(phenylmethyl)-3-[2-(trifluoromethyl)phenyl]- has revealed its potential as a modulator of various biological targets. Recent studies have demonstrated its ability to inhibit key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest that the compound may hold promise as a therapeutic agent for conditions like Alzheimer's disease.

In addition to its enzymatic inhibitory properties, this compound has also shown potential in anticancer research. Preclinical studies indicate that it can induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways. The trifluoromethyl group at position 3 plays a crucial role in enhancing the compound's cytotoxicity against various cancer cell lines.

Recent Research Findings

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of Piperazine, 1-(phenylmethyl)-3-[2-(trifluoromethyl)phenyl]- with biological targets. Molecular docking studies have revealed that the phenylmethyl group at position 1 contributes significantly to hydrogen bonding with key residues in target proteins. Meanwhile, the trifluoromethyl group at position 3 enhances hydrophobic interactions, thereby improving binding affinity.

Moreover, pharmacokinetic studies have highlighted the compound's favorable absorption profile and bioavailability. These properties make it an attractive candidate for further preclinical development. Ongoing research is focused on optimizing its pharmacokinetic properties through structural modifications aimed at improving solubility and reducing metabolic liabilities.

Conclusion

Piperazine, 1-(phenylmethyl)-3-[2-(trifluoromethyl)phenyl]- (CAS No. 2456414-49-4) stands out as a promising molecule with diverse applications in drug discovery. Its unique substitution pattern confers it with potent enzymatic inhibitory and cytotoxic activities, making it a valuable tool in addressing unmet medical needs. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing therapeutic interventions for neurodegenerative diseases and cancer.